Cas no 1090340-81-0 (N-3-(dimethylsulfamoyl)-4-methylphenyl-2-(4-fluorophenyl)acetamide)

N-3-(Dimethylsulfamoyl)-4-methylphenyl-2-(4-fluorophenyl)acetamide is a specialized organic compound featuring a sulfamoylphenylacetamide scaffold with a fluorophenyl substituent. Its structural design incorporates both dimethylsulfamoyl and fluorophenyl moieties, which may confer enhanced binding affinity or metabolic stability in pharmaceutical applications. The presence of the sulfamoyl group suggests potential bioactivity, possibly as an enzyme inhibitor or receptor modulator. The compound's methyl and fluorine substituents likely improve lipophilicity and electronic properties, influencing its pharmacokinetic profile. This molecule is of interest in medicinal chemistry for its tailored functional groups, which could enable selective interactions in drug discovery or biochemical research. Its synthesis and characterization would require careful optimization to exploit its theoretical advantages.
N-3-(dimethylsulfamoyl)-4-methylphenyl-2-(4-fluorophenyl)acetamide structure
1090340-81-0 structure
Product name:N-3-(dimethylsulfamoyl)-4-methylphenyl-2-(4-fluorophenyl)acetamide
CAS No:1090340-81-0
MF:C17H19FN2O3S
MW:350.407766580582
CID:6483551
PubChem ID:25607112

N-3-(dimethylsulfamoyl)-4-methylphenyl-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-3-(dimethylsulfamoyl)-4-methylphenyl-2-(4-fluorophenyl)acetamide
    • N-[3-[(Dimethylamino)sulfonyl]-4-methylphenyl]-4-fluorobenzeneacetamide
    • Inchi: 1S/C17H19FN2O3S/c1-12-4-9-15(11-16(12)24(22,23)20(2)3)19-17(21)10-13-5-7-14(18)8-6-13/h4-9,11H,10H2,1-3H3,(H,19,21)
    • InChI Key: ZQHMWVMYWRKPGW-UHFFFAOYSA-N
    • SMILES: C1(CC(NC2=CC=C(C)C(S(N(C)C)(=O)=O)=C2)=O)=CC=C(F)C=C1

Experimental Properties

  • Density: 1.301±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 13.85±0.70(Predicted)

N-3-(dimethylsulfamoyl)-4-methylphenyl-2-(4-fluorophenyl)acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26866729-0.05g
N-[3-(dimethylsulfamoyl)-4-methylphenyl]-2-(4-fluorophenyl)acetamide
1090340-81-0 95.0%
0.05g
$2755.0 2025-03-20

Additional information on N-3-(dimethylsulfamoyl)-4-methylphenyl-2-(4-fluorophenyl)acetamide

Comprehensive Overview of N-3-(dimethylsulfamoyl)-4-methylphenyl-2-(4-fluorophenyl)acetamide (CAS No. 1090340-81-0)

N-3-(dimethylsulfamoyl)-4-methylphenyl-2-(4-fluorophenyl)acetamide (CAS No. 1090340-81-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfamoyl and fluorophenyl functional groups, is widely studied for its potential applications in drug development and therapeutic interventions. Researchers and industry professionals frequently search for information on its synthesis, mechanism of action, and biological activity, making it a topic of interest in modern medicinal chemistry.

The molecular structure of N-3-(dimethylsulfamoyl)-4-methylphenyl-2-(4-fluorophenyl)acetamide includes a dimethylsulfamoyl group attached to a methylphenyl ring, which is further linked to a fluorophenylacetamide moiety. This configuration imparts distinct chemical properties, such as moderate solubility in organic solvents and stability under controlled conditions. The presence of the fluorophenyl group enhances its potential for interaction with biological targets, a feature often explored in the design of enzyme inhibitors or receptor modulators.

One of the key areas of interest surrounding this compound is its potential role in targeted drug delivery and precision medicine. With the rise of personalized healthcare, researchers are investigating how N-3-(dimethylsulfamoyl)-4-methylphenyl-2-(4-fluorophenyl)acetamide can be optimized for specific therapeutic applications. Questions such as "How does this compound interact with cellular receptors?" or "What are its pharmacokinetic properties?" are commonly searched in academic and industrial databases, reflecting the growing demand for detailed scientific data.

In addition to its pharmaceutical potential, N-3-(dimethylsulfamoyl)-4-methylphenyl-2-(4-fluorophenyl)acetamide is also studied for its chemical reactivity and derivatization possibilities. Chemists often explore modifications to its core structure to enhance its efficacy or reduce potential side effects. The compound's CAS No. 1090340-81-0 serves as a critical identifier in chemical catalogs and research publications, ensuring accurate referencing across scientific literature.

The market for specialized chemical compounds like N-3-(dimethylsulfamoyl)-4-methylphenyl-2-(4-fluorophenyl)acetamide is expanding, driven by advancements in drug discovery and biotechnology. Companies engaged in the production of high-purity research chemicals are increasingly focusing on scalability and quality control to meet the demands of academic and industrial clients. Searches related to "suppliers of CAS 1090340-81-0" or "purity standards for fluorophenylacetamide derivatives" highlight the commercial relevance of this compound.

From a regulatory perspective, N-3-(dimethylsulfamoyl)-4-methylphenyl-2-(4-fluorophenyl)acetamide is subject to standard laboratory safety protocols. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its integrity and ensure safe usage in research settings. Environmental and health safety data sheets (SDS) for this compound are frequently requested by laboratories to comply with workplace safety regulations.

Looking ahead, the future of N-3-(dimethylsulfamoyl)-4-methylphenyl-2-(4-fluorophenyl)acetamide lies in its integration into cutting-edge research areas such as AI-driven drug design and computational chemistry. The compound's structural features make it a candidate for virtual screening and molecular modeling studies, which are becoming indispensable tools in modern pharmacology. As the scientific community continues to explore its full potential, CAS No. 1090340-81-0 remains a valuable asset in the quest for innovative therapeutic solutions.

In summary, N-3-(dimethylsulfamoyl)-4-methylphenyl-2-(4-fluorophenyl)acetamide represents a fascinating subject of study at the intersection of chemistry and medicine. Its unique properties, coupled with its relevance to contemporary research trends, ensure its continued prominence in scientific discourse. Whether you are a researcher, supplier, or enthusiast, understanding the nuances of this compound can provide valuable insights into the evolving landscape of chemical and pharmaceutical innovation.

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